Cas no 110011-96-6 (Benzenepentanoic acid, a-amino-4-methoxy-, (R)-)

• Product Name: Benzenepentanoic acid, a-amino-4-methoxy-, (R)-
• CAS No: 110011-96-6
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• MDL: MFCD23165409
• CID: 1189438
• Update Time: 2025-11-01

Benzenepentanoic acid, a-amino-4-methoxy-, (R)- Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoic acid, a-amino-4-methoxy-, (R)-
• (R)-2-Amino-5-(4-methoxyphenyl)pentanoic acid
• (2R)-2-amino-5-(4-methoxyphenyl)pentanoic acid

• MDL： MFCD23165409
• Inchi： 1S/C12H17NO3/c1-16-10-7-5-9(6-8-10)3-2-4-11(13)12(14)15/h5-8,11H,2-4,13H2,1H3,(H,14,15)/t11-/m1/s1
• InChI Key： FCSJBORCTWILJP-LLVKDONJSA-N
• SMILES： C(O)(=O)[C@H](N)CCCC1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on Benzenepentanoic acid, a-amino-4-methoxy-, (R)-

Benzenepentanoic acid, a-amino-4-methoxy-, (R)- (CAS No. 110011-96-6): A Comprehensive Overview

Benzenepentanoic acid, a-amino-4-methoxy-, (R)- (CAS No. 110011-96-6) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound, often referred to as (R)-a-amino-4-methoxybenzenepentanoic acid, is a derivative of benzenepentanoic acid with an amino group and a methoxy substituent at specific positions, which imparts it with distinct biological activities and potential therapeutic applications.

The (R)-enantiomer of this compound is particularly noteworthy due to its chirality, which can significantly influence its pharmacological properties. Chiral compounds are known to exhibit different biological activities depending on their spatial configuration, and the (R)-enantiomer of Benzenepentanoic acid, a-amino-4-methoxy- is no exception. Recent studies have highlighted the importance of enantiomeric purity in drug development, as it can affect the efficacy, safety, and pharmacokinetics of the compound.

In terms of its chemical structure, Benzenepentanoic acid, a-amino-4-methoxy-, (R)- consists of a benzene ring linked to a pentanoic acid chain via an amino group. The presence of the methoxy group at the 4-position of the benzene ring adds to its hydrophobicity and can influence its binding affinity to various biological targets. The (R)-configuration at the chiral center further enhances its selectivity and potency in biological systems.

Recent advancements in synthetic chemistry have enabled the efficient and scalable synthesis of (R)-a-amino-4-methoxybenzenepentanoic acid. Techniques such as asymmetric synthesis and chiral catalysts have been employed to produce this compound with high enantiomeric purity. These methods not only improve the yield and purity of the final product but also reduce the environmental impact associated with traditional synthetic routes.

The biological activities of Benzenepentanoic acid, a-amino-4-methoxy-, (R)- have been extensively studied in various preclinical models. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in several inflammatory diseases. Additionally, it has demonstrated anti-proliferative effects on cancer cells, making it a promising candidate for cancer therapy.

Another area where (R)-a-amino-4-methoxybenzenepentanoic acid has shown promise is in neurodegenerative disorders. Research has indicated that this compound can modulate certain neurotransmitter systems and protect neurons from oxidative stress and apoptosis. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of Benzenepentanoic acid, a-amino-4-methoxy-, (R)- in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. Further studies are needed to fully understand its pharmacokinetic profile and long-term safety.

In conclusion, Benzenepentanoic acid, a-amino-4-methoxy-, (R)- (CAS No. 110011-96-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and enantiomeric configuration make it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments for various diseases.